N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including a pyrimidine ring, a pyrazole ring, and a dioxole ring. These types of compounds are often found in pharmaceuticals and could have various biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography . These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds have been involved in reactions with various nucleophiles and electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be determined by its molecular structure. NMR and IR spectroscopy can provide information about the compound’s chemical properties .Scientific Research Applications
Anticancer and Anti-inflammatory Agents
A novel series of derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. The research focused on the synthesis and biological evaluation of pyrazolopyrimidines derivatives, highlighting their cytotoxicity against cancer cell lines and inhibition of 5-lipoxygenase, an enzyme associated with inflammation and cancer. The structure-activity relationship (SAR) of these compounds was discussed to identify the chemical modifications that enhance their biological activities (Rahmouni et al., 2016).
Imaging Agents for Neuroinflammation
Derivatives of the compound have also been developed as potential positron emission tomography (PET) imaging agents for the visualization of IRAK4 enzyme activity in neuroinflammation. This application underscores the importance of these compounds in diagnosing and studying neuroinflammatory diseases, offering insights into the development of novel imaging agents that could contribute to the understanding and treatment of such conditions (Wang et al., 2018).
Antibacterial Agents
Another study focused on the design, synthesis, and QSAR studies of derivatives incorporating the benzothiazolyl nucleus, revealing a novel class of promising antibacterial agents. These compounds displayed significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating their potential in addressing antibiotic resistance and developing new antibacterial therapies (Palkar et al., 2017).
Cathepsin Inhibitors
The synthesis of novel carboxamides and their evaluation as inhibitors of cathepsins B and K were also reported. Cathepsins are lysosomal proteases involved in various diseases, including cancer and inflammatory disorders. The research identified compounds with appreciable inhibition activities against these enzymes, suggesting a potential therapeutic application in diseases where cathepsins play a critical role (Lukić et al., 2017).
Crystal Structure and Hirshfeld Surface Analysis
Research on the crystal structure and Hirshfeld surface analysis of novel pyrazole derivatives, including compounds with the benzo[d][1,3]dioxole moiety, provides insight into the molecular interactions and stability of these compounds. Such studies are crucial for understanding the compound's physical properties and potential pharmaceutical applications (Kumara et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O4/c1-4-13-11(3)20-19(22-18(13)26)24-16(7-10(2)23-24)21-17(25)12-5-6-14-15(8-12)28-9-27-14/h5-8H,4,9H2,1-3H3,(H,21,25)(H,20,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFIWISKEWITUIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC4=C(C=C3)OCO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.